Cas no 89922-61-2 (10H-Phenoxazine, 3,7-dibromo-10-(4-bromophenyl)-)

• Product Name: 10H-Phenoxazine, 3,7-dibromo-10-(4-bromophenyl)-
• CAS No: 89922-61-2
• MF: C₁₈H₁₀Br₃NO
• MW: 495.990102291107
• CID: 585235
• PubChem ID: 13272487
• Update Time: 2025-04-19

10H-Phenoxazine, 3,7-dibromo-10-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenoxazine, 3,7-dibromo-10-(4-bromophenyl)-
• 3,7-dibromo-10-(4-bromophenyl)phenoxazine
• SCHEMBL23660862
• DTXSID80533745
• 89922-61-2
• 3,7-DIBROMO-10-(4-BROMOPHENYL)-10H-PHENOXAZINE

• Inchi： 1S/C18H10Br3NO/c19-11-1-5-14(6-2-11)22-15-7-3-12(20)9-17(15)23-18-10-13(21)4-8-16(18)22/h1-10H
• InChI Key： WPSJSDFNLWGYHA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OC1C=C(C=CC=1N2C1C=CC(=CC=1)Br)Br

Computed Properties

• Exact Mass: 494.82920g/mol
• Monoisotopic Mass: 492.83125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 12.5Ų